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Compound of Interest

Compound Name: 4-Butoxyphthalonitrile

Cat. No.: B1268180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-Butoxyphthalonitrile, a key intermediate in the preparation of various functional

materials, including phthalocyanines. This document details the synthetic pathway,

experimental protocols, and in-depth characterization data.

Introduction
4-Butoxyphthalonitrile, also known as 4-butoxy-1,2-dicyanobenzene, is an organic compound

with the chemical formula C₁₂H₁₂N₂O. Its structure, featuring a butoxy group attached to a

phthalonitrile framework, makes it a valuable precursor for the synthesis of asymmetrically

substituted phthalocyanines. These macrocyclic compounds have garnered significant interest

in various fields, including materials science and medicinal chemistry, owing to their unique

photophysical and electronic properties. The introduction of the butoxy group can enhance the

solubility of the resulting phthalocyanine derivatives in organic solvents, facilitating their

processing and characterization.

Synthesis of 4-Butoxyphthalonitrile
The synthesis of 4-Butoxyphthalonitrile is most commonly achieved through a nucleophilic

aromatic substitution (SNAr) reaction. This method involves the displacement of a nitro group

from a suitable precursor, 4-nitrophthalonitrile, by a butoxide nucleophile.
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Synthesis Pathway
The reaction proceeds by the attack of the butoxide ion on the electron-deficient aromatic ring

of 4-nitrophthalonitrile, leading to the formation of a Meisenheimer complex as an intermediate.

Subsequent elimination of the nitrite ion yields the desired 4-Butoxyphthalonitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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